4-methyl-N-(5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-[5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H21N5O2S3/c1-14-11-16(28-12-14)18(27)21-19-22-23-20(30-19)29-13-17(26)25-9-7-24(8-10-25)15-5-3-2-4-6-15/h2-6,11-12H,7-10,13H2,1H3,(H,21,22,27)
• InChI Key: UIXRJFTUMFLXJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NC2=NN=C(S2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C20H21N5O2S3
• Molecular Weight: 459.6 g/mol
• CAS No.: 1351597-44-8

Description

4-methyl-N-(5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H21N5O2S3 and its molecular weight is 459.6. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

• The compound has been synthesized using microwave-assisted methods and investigated for its biological activities. Specifically, derivatives of this compound have demonstrated notable antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013).

Antimicrobial Properties

• Another research focused on the antimicrobial properties of similar compounds. These compounds showed effectiveness against various bacterial and fungal strains, indicating potential applications in treating microbial infections (Desai et al., 2011).

Antibacterial Agents

• A series of derivatives of this compound have been synthesized and evaluated as antibacterial agents, particularly against MRSA and VRE resistant Gram-positive strains. These studies highlight the compound's potential as an effective antibacterial agent (Jang et al., 2004).

Anticancer Activity and Optical Spectroscopic Studies

• Research has also delved into the anticancer activities of the compound's derivatives. These studies include optical spectroscopic analysis and docking studies, which help in understanding the compound's interaction with biological molecules (Shareef et al., 2016).

Synthesis in Heterocyclic Chemistry

• The compound and its derivatives have been synthesized for use in heterocyclic chemistry, showcasing their versatility in creating diverse heterocyclic structures (Mohareb et al., 2004).

Cardiotonic Agents

• Investigations into cardiotonic activity have also been conducted, exploring the potential of this compound in cardiovascular applications (Nate et al., 1987).